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Compound of Interest

Compound Name: alpha-Methyicinnamaldehyde

Cat. No.: B087293

o-Methylcinnamaldehyde: A Comprehensive
Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

alpha-Methylcinnamaldehyde, a versatile aromatic aldehyde, is a compound of significant
interest across various scientific disciplines, including flavor and fragrance science, organic
synthesis, and pharmacology. This technical guide provides a comprehensive overview of its
synonyms and alternative names, detailed physicochemical and spectroscopic properties, and
established experimental protocols for its synthesis, purification, and biological evaluation.
Furthermore, it elucidates the compound's interaction with key cellular signaling pathways,
offering insights for researchers in drug discovery and development.

Nomenclature and Identification

alpha-Methylcinnamaldehyde is known by a variety of synonyms and alternative names in
scientific literature and commercial contexts. A comprehensive list of these identifiers is
provided below to facilitate accurate identification and literature searches.

Table 1: Synonyms and Alternative Names for alpha-Methylcinnamaldehyde
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Type

Name/ldentifier

Common Name

alpha-Methylcinnamaldehyde

IUPAC Name

(2E)-2-Methyl-3-phenylprop-2-enal[1]

Systematic Names

2-Methyl-3-phenyl-2-propenal[2][3]

2-Methyl-3-phenylacrolein[1][2]

2-Methyl-3-phenylacrylaldehyde[1][4]

o-Methyl-trans-cinnamaldehyde[1]

Trade Names & Other Synonyms

Methyl Cinnamic Aldehyde[4][5]

alpha-Methylcinnimal[1]

Canella aldehyde|[6]

Cyprinal[6]

CAS Registry Number

101-39-3[1][2][4][5]

EC Number 202-938-8[5]
FEMA Number 2697[1][2]
PubChem CID 7557[2], 5372813[1]

Beilstein Number

507514[5]

Molecular Formula

C10H100[2][4][7]

InChl Key

VLUMOWNVWOXZAU-UHFFFAOY SA-N[4]

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of alpha-
methylcinnamaldehyde is essential for its application in research and development.

Table 2: Physicochemical Properties of alpha-Methylcinnamaldehyde
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Property Value Reference
Molecular Weight 146.19 g/mol [2]
Appearance (-Jleér pale yellow to yellow 2]
liquid

Odor Sweet, spicy, cinnamon-like [4]

Density 1.04 g/mL [2]

Boiling Point 148-149 °C at 27 mmHg ChemicalBook
Refractive Index (n20/D) 1.602 - 1.607 [2]

Solubility

Insoluble in water; soluble in

ethanol and oils.

Table 3: Spectroscopic Data for alpha-Methylcinnamaldehyde

Spectroscopy Key Features and Data
'H NMR Spectra available for review in various
databases.
Characteristic peaks for carbonyl carbon
13C NMR

(around 190-215 ppm) and aromatic carbons.

Infrared (IR)

Strong C=0 stretching absorption around 1660-
1770 cm™1.

Mass Spectrometry (MS)

GC-MS data available, showing characteristic

fragmentation patterns.

Experimental Protocols

This section provides detailed methodologies for key experiments involving alpha-

methylcinnamaldehyde, including its synthesis and purification.
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Synthesis of alpha-Methylcinnamaldehyde via Aldol
Condensation

A common method for the synthesis of alpha-methylcinnamaldehyde is the base-catalyzed
aldol condensation of benzaldehyde and propionaldehyde.

Protocol:

o Reaction Setup: In a reaction vessel, prepare a solution of sodium hydroxide in a methanol-
water solvent system.

» Addition of Reactants: To the cooled alkaline solution, add benzaldehyde. Subsequently, add
propionaldehyde dropwise while maintaining the temperature between 15-25 °C. The molar
ratio of benzaldehyde to propionaldehyde is typically around 1:1.1.

o Reaction Monitoring: The reaction is stirred for several hours and monitored for completion
by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: Upon completion, the reaction mixture is neutralized with a suitable acid. The
organic layer is separated, washed with water, and dried over an anhydrous salt (e.g.,
sodium sulfate).

 Purification: The crude product is purified by vacuum distillation to yield pure alpha-
methylcinnamaldehyde.

Purification by Fractional Distillation (Rectification)

For high-purity trans-alpha-methylcinnamaldehyde, a multi-step rectification process can be
employed to separate it from cis-isomers and other impurities.

Protocol:

 First Rectification: The crude alpha-methylcinnamaldehyde is subjected to vacuum
distillation to remove low-boiling impurities.

» Second Rectification: A subsequent fractional distillation is performed to separate the trans-
isomer from the cis-isomer.
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e Acid Treatment: The fraction enriched in the cis-isomer can be treated with acid to facilitate
isomerization to the more stable trans-isomer, which can then be recycled into the
purification process.

o Final Rectification: A final vacuum distillation is carried out to obtain high-purity trans-alpha-
methylcinnamaldehyde.

Biological Activity and Signaling Pathways

alpha-Methylcinnamaldehyde and its analogs have been investigated for various biological
activities. Notably, cinnamaldehyde derivatives have been shown to modulate key cellular
signaling pathways involved in inflammation and cell survival.

Anti-inflammatory Activity and NF-kB/JNK Signaling

Cinnamaldehyde and its analogs have demonstrated anti-inflammatory effects by inhibiting the
NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and JNK (c-Jun N-
terminal kinase) signaling pathways. These pathways are crucial regulators of inflammatory
responses.

Caption: Inhibition of NF-kB and JNK signaling by a-Methylcinnamaldehyde.

Modulation of STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) pathway is another important
target. Aberrant STAT3 signaling is implicated in various diseases, including cancer.
Cinnamaldehyde derivatives have been shown to interfere with this pathway.
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Caption: a-Methylcinnamaldehyde interferes with the JAK-STAT3 signaling pathway.

Conclusion
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alpha-Methylcinnamaldehyde is a multifaceted compound with a well-defined chemical profile
and a range of biological activities. The information presented in this guide, from its various
names to detailed experimental protocols and its interaction with cellular signaling pathways,
provides a solid foundation for researchers and professionals in drug development and other
scientific fields. Further investigation into its pharmacological properties and mechanism of
action holds promise for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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